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Compound of Interest

Compound Name: 2-Amino-4,5-difluorobenzoic acid

Cat. No.: B1220705

An In-depth Technical Guide to 2-Amino-4,5-difluorobenzoic Acid

Introduction

2-Amino-4,5-difluorobenzoic acid, also known as 4,5-difluoroanthranilic acid, is a fluorinated
aromatic carboxylic acid. Its unique structure, featuring an amino group and two fluorine atoms
on the benzoic acid core, makes it a valuable building block in organic synthesis. The presence
of fluorine atoms can significantly alter the physicochemical properties of molecules, often
leading to enhanced metabolic stability, bioavailability, and binding affinity. Consequently, this
compound serves as a critical intermediate in the development of pharmaceuticals,
agrochemicals, and other fine chemicals. This guide provides a comprehensive overview of its
chemical structure, properties, synthesis, and applications for researchers, scientists, and drug
development professionals.

Chemical Structure and Identifiers

The molecular structure of 2-Amino-4,5-difluorobenzoic acid consists of a benzene ring
substituted with an amino group at position 2, a carboxylic acid group at position 1, and fluorine
atoms at positions 4 and 5.

» |IUPAC Name: 2-amino-4,5-difluorobenzoic acid[1]

e SMILES: C1=C(C(=CC(=C1F)F)N)C(=0)O[1]
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« InChl: INChl=1S/C7H5F2N0O2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)[1]

e InChiKey: DGOZIZVTANAGCA-UHFFFAOYSA-N[1]

Physicochemical Properties

The key quantitative properties of 2-Amino-4,5-difluorobenzoic acid are summarized in the

table below for easy reference.

Property Value Reference
CAS Number 83506-93-8 [11[2]
Molecular Formula C7HsF2NO2 [11[2]
Molecular Weight 173.12 g/mol [1][2]
Appearance Beige solid [3]

Melting Point 181-185 °C [4]

Exact Mass 173.02883473 Da [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and quality control of 2-Amino-

4,5-difluorobenzoic acid. The following spectroscopic data are available for this compound.

Spectroscopic Technique

Availability/Source

ATR-IR Spectra

Bruker Tensor 27 FT-IR data available from Bio-

Rad Laboratories, Inc.[1]

13C NMR Spectra

Data available from Sigma-Aldrich Co. LLC.[1]

FTIR Spectra

Multiple FTIR spectra are available.[5]

1H NMR Spectra

Data available.

Mass Spectrometry

Data available.
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Synthesis Protocol

2-Amino-4,5-difluorobenzoic acid can be synthesized via the reduction of 4,5-difluoro-2-
nitrobenzoic acid. Below is a detailed experimental protocol for this transformation.[3]

Reaction: Reduction of a nitro group to an amine.

Materials:

4,5-difluoro-2-nitrobenzoic acid (1 part, e.g., 447 mg, 2.2 mmol)

Methanol (approx. 22.5 parts, e.g., 10 mL)

20% Palladium on carbon (Pd/C), 50% wet (approx. 0.09 parts, e.g., 40 mg)

Hydrogen (Hz2) gas

Diatomaceous earth (Celite)

Equipment:

e Reaction flask

e Magnetic stirrer

e Hydrogen balloon or hydrogenation apparatus
« Filtration apparatus (e.g., Buchner funnel)

» Rotary evaporator

Procedure:

e Suspend 4,5-difluoro-2-nitrobenzoic acid (447 mg, 2.2 mmol) in methanol (10 mL) in a
suitable reaction flask.

o Carefully add 20% palladium on carbon (40 mg, 50% wet) to the suspension.

» Seal the flask and purge with hydrogen gas.
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Stir the reaction mixture vigorously under a hydrogen atmosphere (e.g., using a balloon) at
room temperature.

Monitor the reaction progress (e.g., by TLC or LC-MS). The reaction is typically complete
within 2 hours.

Upon completion, carefully filter the reaction mixture through a pad of diatomaceous earth to
remove the palladium catalyst.

Wash the filter cake with a small amount of methanol to ensure all product is collected.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield 2-amino-
4,5-difluorobenzoic acid. The reported yield for this procedure is quantitative (380 mg,
100%).[3]
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Reagents & Conditions
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Caption: Synthesis workflow for 2-Amino-4,5-difluorobenzoic acid.

Applications in Drug Development and Research

2-Amino-4,5-difluorobenzoic acid is a key intermediate in the synthesis of various biologically
active compounds.
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e Pharmaceutical Intermediates: It is a crucial building block for synthesizing Active
Pharmaceutical Ingredients (APIs).[6] A notable application is its use as an intermediate in
the production of Icotinib, an epidermal growth factor receptor (EGFR) tyrosine kinase
inhibitor for treating non-small-cell lung cancer.[3] The fluorinated aromatic structure can
enhance metabolic stability and bioavailability in drug candidates.[4] It is also used in
developing selective serotonin reuptake inhibitors (SSRIs) and other agents targeting the
central nervous system.[4]

e Organic Synthesis: The compound's structure, with its amino and carboxylic acid functional
groups, allows for various coupling reactions to construct more complex molecules.[4] It
serves as a fundamental building block in creating complex organic molecules, driving
innovation in chemical research.[6]

e Agrochemicals: It is also employed in the preparation of advanced agrochemicals.[4]

The incorporation of fluorine-containing amino acids is an increasingly prominent strategy in
modern drug design to optimize the properties of peptide-based drugs and other therapeutic
agents.[7]

Safety and Handling

2-Amino-4,5-difluorobenzoic acid requires careful handling due to its potential health
hazards.

GHS Hazard Statements:

e H315: Causes skin irritation.[1][8]

e H319: Causes serious eye irritation.[1][8]

e H335: May cause respiratory irritation.[1][8]

Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[8]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Storage:

o Store in a dry, well-ventilated area.[8]

 Recommended storage temperature is 2 - 8 °C.[8]

e The compound is air-sensitive; keep the container tightly closed and preferably under an
inert gas.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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